(E)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-((5-fluoro-2-methylphenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(5-fluoro-2-methylanilino)prop-2-enenitrile
• InChI: InChI=1S/C21H18FN3S/c1-3-15-5-7-16(8-6-15)20-13-26-21(25-20)17(11-23)12-24-19-10-18(22)9-4-14(19)2/h4-10,12-13,24H,3H2,1-2H3/b17-12+
• InChI Key: RKSTYVZVYQEZFJ-SFQUDFHCSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=C(C=CC(=C3)F)C)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=C(C=CC(=C3)F)C)/C#N
• Molecular Formula: C21H18FN3S
• Molecular Weight: 363.5 g/mol

Description

(E)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-((5-fluoro-2-methylphenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C21H18FN3S and its molecular weight is 363.45. The purity is usually 95%.
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Scientific Research Applications

Optoelectronic Applications

Research on thiophene dyes, which share structural similarities with the specified compound, has shown promising applications in optoelectronic devices. These materials are designed to protect human eyes and optical sensors, as well as to stabilize light sources in optical communications. Studies demonstrate their effectiveness in nonlinear optical limiting behavior, attributed to two-photon absorption processes, making them suitable for photonics or optoelectronic devices (S. Anandan et al., 2018).

Anticancer Activities

Derivatives of acrylonitriles, similar to the specified compound, have been synthesized and tested for their cytotoxic potency against various human cancer cell lines. Structure-activity relationships (SAR) studies indicated that certain substitutions at specific positions on acrylonitrile can significantly enhance their cytotoxic activities, offering insights into the development of new anticancer agents (F. Sa̧czewski et al., 2004).

Antifungal and Antimicrobial Activities

Thiazolylacrylonitriles, closely related to the queried compound, have been synthesized and shown to exhibit fungicidal and antimicrobial activities. These compounds have demonstrated significant efficacy against specific fungi and bacteria, highlighting their potential as lead compounds for developing new antifungal and antimicrobial agents (Shen De-long, 2010; R. Cuervo-Rodríguez et al., 2019).

Material Science

Investigations into the synthesis and properties of various heterocyclic compounds, including thiazole and thiadiazole derivatives, have contributed to the development of new materials with potential applications in coatings, sensors, and other technological fields. These studies explore the chemical properties and applications of these compounds in creating materials with desired functionalities (Yuanchen Cui et al., 2000).